Cas no 1090912-93-8 (N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide)

• Product Name: N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide
• CAS No: 1090912-93-8
• MF: C₂₀H₁₉N₃OS
• MW: 349.44936299324
• CID: 6030696
• PubChem ID: 37219725
• Update Time: 2025-06-14

N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS008109831
• N-(1-CYANOCYCLOPENTYL)-2-({3-[2-(THIOPHEN-2-YL)ETHYNYL]PHENYL}AMINO)ACETAMIDE
• 1090912-93-8
• EN300-26686852
• Z319477890
• N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide

• Inchi： 1S/C20H19N3OS/c21-15-20(10-1-2-11-20)23-19(24)14-22-17-6-3-5-16(13-17)8-9-18-7-4-12-25-18/h3-7,12-13,22H,1-2,10-11,14H2,(H,23,24)
• InChI Key： KHUGZIDZIZAGMX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CC1=CC=CC(=C1)NCC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 349.12488341g/mol
• Monoisotopic Mass: 349.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide

Research Brief on N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide (CAS: 1090912-93-8)

N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide (CAS: 1090912-93-8) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyanocyclopentyl moiety and a thiophene-ethynylphenyl scaffold, has shown promising potential in targeting specific biological pathways. Recent studies have explored its applications in drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition.

The synthesis of N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide involves multi-step organic reactions, with a focus on achieving high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to confirm its structural integrity. The compound's physicochemical properties, including solubility and stability, have been evaluated to ensure its suitability for further biological testing.

In vitro studies have demonstrated that N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide exhibits significant activity against specific molecular targets. For instance, it has been shown to inhibit the activity of certain kinases involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of new therapeutics for diseases such as cancer and autoimmune disorders.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt key signaling pathways by binding to allosteric sites on target proteins. Molecular docking studies and X-ray crystallography have provided insights into the binding interactions, highlighting the importance of the cyanocyclopentyl and thiophene-ethynylphenyl groups in mediating these effects. These structural insights are invaluable for the design of derivatives with enhanced potency and selectivity.

Despite its promising profile, challenges remain in the development of N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and evaluating its efficacy in animal models.

In conclusion, N-(1-Cyanocyclopentyl)-2-({3-[2-(thiophen-2-YL)ethynyl]phenyl}amino)acetamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding complex biological pathways and developing novel therapeutics. Future studies will be critical in translating these findings into clinical applications.